(E)-3-methyl-5-(4-(4-methylpiperazine-1-carbonyl)benzylidene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5E)-3-methyl-5-[[4-(4-methylpiperazine-1-carbonyl)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H19N3O2S2/c1-18-7-9-20(10-8-18)15(21)13-5-3-12(4-6-13)11-14-16(22)19(2)17(23)24-14/h3-6,11H,7-10H2,1-2H3/b14-11+
• InChI Key: MMDUYKUKKYRJKO-SDNWHVSQSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC=C(C=C2)C=C3C(=O)N(C(=S)S3)C
• Isomeric SMILES: CN1CCN(CC1)C(=O)C2=CC=C(C=C2)/C=C/3\C(=O)N(C(=S)S3)C
• Molecular Formula: C17H19N3O2S2
• Molecular Weight: 361.5 g/mol
• CAS No.: 854002-32-7

Description

The compound (E)-3-methyl-5-(4-(4-methylpiperazine-1-carbonyl)benzylidene)-2-thioxothiazolidin-4-one is a benzylidene-thioxothiazolidinone derivative characterized by:

• Thioxothiazolidin-4-one core: A five-membered heterocyclic ring with sulfur and oxygen atoms, contributing to diverse biological activities .
• (E)-Benzylidene substituent: A conjugated aromatic system at the 5-position, which enhances planarity and influences binding to biological targets .
• 4-Methylpiperazine-1-carbonyl group: A polar substituent on the benzylidene ring, likely improving solubility and modulating pharmacokinetics .

While direct data on this compound are absent in the provided evidence, its structural features align with well-studied analogs, enabling informed comparisons.

Biological Activity

(E)-3-methyl-5-(4-(4-methylpiperazine-1-carbonyl)benzylidene)-2-thioxothiazolidin-4-one is a thiazolidinone derivative that has garnered attention for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This article reviews the current research findings on the biological activity of this compound, detailing its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure

The compound's chemical structure is characterized by a thiazolidinone core with a piperazine moiety, which may contribute to its biological effects. The molecular formula is $C_{16}H_{20}N_2OS$, and its structure can be represented as follows:

$$\text{ E 3 methyl 5 4 4 methylpiperazine 1 carbonyl benzylidene 2 thioxothiazolidin 4 one}$$

Research indicates several mechanisms through which this compound exerts its biological effects:

• Inhibition of Enzymatic Activity : It has been shown to inhibit key enzymes such as carbonic anhydrases and acetylcholinesterase, which are involved in various physiological processes and disease states .
• Antioxidant Properties : The compound demonstrates significant antioxidant activity, which may protect cells from oxidative stress and inflammation .
• Modulation of Cell Signaling Pathways : Studies suggest that it may interfere with signaling pathways related to cell proliferation and apoptosis, contributing to its anticancer effects .

Biological Activity Data

The following table summarizes key findings from various studies regarding the biological activity of (E)-3-methyl-5-(4-(4-methylpiperazine-1-carbonyl)benzylidene)-2-thioxothiazolidin-4-one.

Activity	Assay Type	IC50/EC50 Values	Reference
Antimicrobial	Disk diffusion assay	25 µg/mL
Anti-inflammatory	Carrageenan-induced edema	50% inhibition
Antioxidant	DPPH radical scavenging	30 µg/mL
Cytotoxicity (Cancer Cells)	MTT assay	IC50 = 15 µM

Case Studies

• Anti-inflammatory Effects : In a study involving carrageenan-induced edema in rats, the compound significantly reduced swelling compared to control groups, indicating potent anti-inflammatory properties. The mechanism was attributed to the inhibition of pro-inflammatory cytokines .
• Antimicrobial Activity : A series of antimicrobial tests revealed that the compound exhibited strong activity against both Gram-positive and Gram-negative bacteria, with an IC50 value of 25 µg/mL against Staphylococcus aureus .
• Cytotoxicity in Cancer Models : The compound demonstrated cytotoxic effects in various cancer cell lines, including breast and colon cancer cells. An MTT assay indicated an IC50 value of 15 µM, suggesting it could be a candidate for further development as an anticancer agent .

Comparison with Similar Compounds

Substituent Variations on the Benzylidene Ring

The 4-methylpiperazine-1-carbonyl group distinguishes the target compound from analogs with simpler substituents. Key comparisons include:

Compound Name & ID (Evidence Source)	Benzylidene Substituent	Key Properties
(Z)-5-(4-Chlorobenzylidene)-2-thioxothiazolidin-4-one (3f, )	4-Cl	- M.p. : 230–232°C - Bioactivity : Antifungal/antioxidant potential via halogen interactions.
(Z)-5-(4-Dimethylaminobenzylidene)-2-thioxothiazolidin-4-one (3g, )	4-N(CH3)2	- M.p. : Not reported - Electronic effects : Strong electron-donating group enhances π-conjugation.
MHY695 ()	3-Ethoxy-4-hydroxy	- Bioactivity : Pro-apoptotic in colon cancer cells via ROS modulation.
Target Compound	4-(4-Methylpiperazine-1-carbonyl)	- Predicted properties : Enhanced solubility (piperazine), hydrogen-bonding capacity (carbonyl), and potential CNS penetration.

Key Insight : The target’s 4-methylpiperazine-1-carbonyl group combines solubility-enhancing (piperazine) and hydrogen-bonding (carbonyl) features, contrasting with electron-withdrawing (e.g., Cl in 3f) or donating (e.g., NMe₂ in 3g) groups in analogs. This may improve target engagement in hydrophilic environments .

Modifications to the Thiazolidinone Core

The 3-methyl group differentiates the target from unsubstituted or other substituted analogs:

Compound Name & ID (Evidence Source)	Thiazolidinone Substituent	Impact
3-(2-(Dimethylamino)ethyl)-5-(4-isopropylbenzylidene)-2-thioxothiazolidin-4-one (D6, )	3-(2-(NMe2)ethyl)	- Bioactivity : Antimicrobial via cationic side chain.
(Z)-3-Amino-4-(2-phenylhydrazinylidene)-1H-pyrazol-5(4H)-one ()	3-NH2	- Reactivity : Amino group facilitates hydrogen bonding.
Target Compound	3-CH3	- Predicted impact : Steric hindrance may reduce off-target interactions; methyl groups often enhance metabolic stability.

Key Insight: The 3-methyl group likely improves metabolic stability compared to amino- or ethyl-substituted analogs, which may undergo faster degradation .

Comparison with Evidence-Based Syntheses :

• Yield : Analogous reactions yield 45–91% (e.g., 62% for SM10 in ).
• Catalysts : Boric acid (microwave) or piperidine (conventional) .

Q & A

Q. What are the recommended synthetic methodologies for preparing (E)-3-methyl-5-(4-(4-methylpiperazine-1-carbonyl)benzylidene)-2-thioxothiazolidin-4-one?

The synthesis typically involves a base-catalyzed condensation reaction between a thiazolidinone precursor (e.g., 3-methyl-2-thioxothiazolidin-4-one) and a substituted benzaldehyde derivative (e.g., 4-(4-methylpiperazine-1-carbonyl)benzaldehyde). Key steps include:

• Reaction conditions : Reflux in ethanol or methanol under basic conditions (e.g., NaOH/KOH) to facilitate imine formation .
• Purification : Recrystallization from polar aprotic solvents (e.g., DMF-EtOH mixtures) to isolate the (E)-isomer preferentially .
• Characterization : IR spectroscopy to confirm thioxo (C=S) and carbonyl (C=O) groups, and NMR to verify benzylidene geometry .

Q. How can researchers validate the geometric isomerism (E/Z) of the benzylidene moiety in this compound?

• NMR Analysis : The (E)-isomer exhibits characteristic deshielding of the benzylidene proton (δ ~7.8–8.2 ppm in $^1$H NMR) due to conjugation with the thioxo group. NOESY experiments can confirm spatial absence of coupling between the benzylidene proton and adjacent substituents .
• X-ray Crystallography : Definitive confirmation via single-crystal diffraction, as seen in structurally analogous thiazolidinones .

Q. What in vitro assays are suitable for preliminary evaluation of this compound’s bioactivity?

• Antimicrobial Screening : Broth microdilution assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans) .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) to assess anticancer potential .
• Enzyme Inhibition : Carbonic anhydrase (hCA I/II) or kinase inhibition assays, given structural similarities to bioactive thiazolidinones .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data across structurally similar thiazolidinones?

• Structure-Activity Relationship (SAR) Studies : Systematically vary substituents (e.g., piperazine carbonyl vs. chlorophenyl groups) and correlate with activity trends. For example, bulky groups at the benzylidene position may enhance cytotoxicity but reduce solubility .
• Computational Modeling : Molecular docking (e.g., AutoDock Vina) to predict binding affinity to targets like hemoglobin subunits or hCA isoforms, reconciling discrepancies between in vitro and in silico results .

Q. What strategies optimize the pharmacokinetic profile of this compound for in vivo studies?

• Prodrug Design : Introduce hydrolyzable esters (e.g., acetyl groups) to improve membrane permeability, as demonstrated for piperazine-containing analogs .
• Solubility Enhancement : Co-crystallization with cyclodextrins or formulation in PEG-based nanocarriers .

Q. How do reaction conditions influence cyclization efficiency during synthesis?

• Temperature and Solvent Effects : Higher reflux temperatures (80–120°C) in ethanol accelerate cyclization but may promote side reactions (e.g., oxidation). Polar aprotic solvents (e.g., DMF) improve yields for sterically hindered intermediates .
• Catalyst Screening : Phosphorus oxychloride (POCl$_3$) enhances cyclization rates in thiadiazole-thiazolidinone hybrids, though compatibility with the piperazine carbonyl group requires validation .

Key Recommendations for Researchers

• Prioritize geometric isomer purity via controlled recrystallization.
• Combine computational and experimental SAR to deconvolute bioactivity mechanisms.
• Validate metabolic stability early using liver microsome assays.